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Get Quote

For a quick reference, here are the fundamental identifiers and structural details of actiphenol:

Property Description

CAS Number 526-02-3 [1]

Molecular Formula C15H17NO4 [1]

Molecular Weight 275.3 g/mol [1]

Source A natural antibiotic [2]

General Synthetic Startpoint 2-(β-Glutarimidylacetyl)cyclohexane-1,3-diones [2]

Synthetic Strategy and Conceptual Workflow

The synthesis of actiphenol, along with its normethyl and 6-hydroxy derivatives, has been achieved starting

from 2-(β-glutarimidylacetyl)cyclohexane-1,3-diones [2]. The literature does not provide the full

experimental details, but the overall conceptual workflow can be summarized as follows.
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Starting Material:
2-(β-Glutarimidylacetyl)- cyclohexane-1,3-dione

Synthetic Steps
(Details not in available literature)

Formation of Actiphenol Core Structure

Derivatization to
4,6-bisnormethyl analogue

Derivatization to
4,5-bisnormethyl-5-methyl analogue

Derivatization to
6-hydroxy derivatives

Click to download full resolution via product page

A Path Forward for Detailed Protocols

The search results indicate that a detailed, modern synthesis protocol for actiphenol is not readily available

in the public domain. To acquire the level of detail you need, I suggest the following steps:

Access the Original Publication: The 1993 article "Synthesis of actiphenol and its normethyl

analogues and 6-hydroxy derivatives" in Chemistry of Natural Compounds is the primary source [2].
You will need to access this paper through a university or institutional library subscription to Springer.

Conduct a Patent Search: Detailed industrial-scale procedures are often found in patents. Use
specialized databases like Google Patents, USPTO, or Espacenet with keywords like "actiphenol
synthesis," "C15H17NO4 preparation," or the CAS number 526-02-3.
Explore Reaxys or SciFinder: These specialized chemical databases are invaluable for finding

synthetic procedures, reaction schemes, and full-text articles that are not indexed by general web
searches.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b3128538#actiphenol-synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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